N-octadecyl-N'-propylsulfamide

• Molecular Formula: C21H46N2O2S
• Molecular Weight: 390.7 g/mol
• InChI: InChI=1S/C21H46N2O2S/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-21-23-26(24,25)22-20-4-2/h22-23H,3-21H2,1-2H3
• InChIKey: VOJRCUXNIZFQKR-UHFFFAOYSA-N

N-Octadecyl-N'-propylsulfamide: A Selective PPARα Agonist Sulfamide Derivative with Quantifiable Pharmacological Differentiation

N-Octadecyl-N'-propylsulfamide (CAS 925891-74-3, also designated CC7 or SUL) is an unsymmetrical acyclic N,N′-dialkyl sulfamide with molecular formula C21H46N2O2S and molecular weight 390.7 g/mol [1]. The compound is a synthetic analog of the endogenous lipid oleoylethanolamide (OEA) and functions as a concentration-dependent activator of peroxisome proliferator-activated receptor alpha (PPARα) [2]. As a crystalline solid typically supplied at ≥95% purity with storage at -20°C, this sulfamide derivative incorporates a long octadecyl (C18) chain and a propyl substituent on the sulfamide core, a structural configuration that confers selective binding affinity for PPARα and underlies its pharmacological profile in metabolic regulation .

✓ Selective PPARα pathway activation studies

✓ Sulfamide-stable analog of endogenous OEA

✓ Synthetic accessibility for research reagent supply

• [1] PubChem. N-octadecyl-N'-propylsulfamide. Compound Summary. CID 16103197. View Source
• [2] Cano C, Pavón FJ, Serrano A, et al. Novel sulfamide analogs of oleoylethanolamide showing in vivo satiety inducing actions and PPARalpha activation. J Med Chem. 2007;50(2):389-393. View Source

Why N-Octadecyl-N'-propylsulfamide Cannot Be Interchanged with Other PPARα Agonists or OEA Analogs

The sulfamide class of PPARα agonists exhibits pronounced structure-activity relationship sensitivity, wherein modifications to alkyl chain length, N-substituent identity, or the sulfamide core itself produce divergent pharmacological outcomes [1]. N-Octadecyl-N'-propylsulfamide (CC7) occupies a specific optimization space defined by its C18 alkyl chain paired with a propyl substituent on the sulfamide nitrogen, a combination that was selected from a broader library of sulfamoyl analogs for functional comparison with OEA precisely because it demonstrated superior potency and stability among the series [2]. Generic substitution with other PPARα agonists—including the natural ligand OEA, other sulfamide derivatives such as CC12 (N-2-adamantyl-N′-propylsulfamide), or the elaidyl-sulfamide variant—would yield different efficacy profiles, altered selectivity patterns, and distinct off-target activity spectra that cannot be assumed equivalent without direct comparative validation [3].

Oleoylethanolamide (OEA)

Endogenous ligand with different stability profile and broader off-target effects (e.g., visceral analgesia) that may confound PPARα-specific interpretation.

CC12 (N-2-adamantyl-N′-propylsulfamide)

Altered N-substituent leads to shifted selectivity and potency patterns; cannot assume functional equivalence without direct comparison.

Elaidyl-sulfamide

Modified fatty acid chain may alter receptor interaction dynamics and metabolic outcomes; substitution requires independent validation.

• [1] Moreno-Santos I, Pavón FJ, Romero-Cuevas M, et al. Computational and biological evaluation of N-octadecyl-N'-propylsulfamide, a selective PPARα agonist structurally related to N-acylethanolamines. PLoS One. 2014;9(3):e92195. View Source
• [2] Cano C, Pavón FJ, Serrano A, et al. Novel sulfamide analogs of oleoylethanolamide showing in vivo satiety inducing actions and PPARalpha activation. J Med Chem. 2007;50(2):389-393. View Source
• [3] Decara JM, Romero-Cuevas M, Rivera P, et al. Elaidyl-sulfamide, an oleoylethanolamide-modelled PPARα agonist, reduces body weight gain and plasma cholesterol in rats. Dis Model Mech. 2012;5(5):660-670. View Source

Quantitative Differential Evidence for N-Octadecyl-N'-propylsulfamide: Comparative PPARα Activation, Metabolic Efficacy, and Functional Selectivity

Superior In Vitro PPARα Activation Potency: N-Octadecyl-N'-propylsulfamide vs. OEA

N-Octadecyl-N'-propylsulfamide demonstrates quantitatively superior in vitro PPARα activation potency relative to its natural ligand counterpart oleoylethanolamide (OEA), with an EC50 value of 100 nM compared to 120 nM for OEA, representing a 1.2-fold improvement in potency . This concentration-dependent activation was established in functional PPARα transactivation assays . The enhanced potency is attributed to the sulfamide core modification, which replaces the ethanolamide moiety of OEA with a more stable sulfamoyl linkage while retaining the optimal C18 alkyl chain for receptor interaction [1].

PPARα EC50

Head-to-head

CC7: 100 nM
OEA: 120 nM

Reported higher activation potency in vitro

PPARα transactivation assay

Evidence Dimension	PPARα activation potency (EC50)
Target Compound Data	100 nM
Comparator Or Baseline	Oleoylethanolamide (OEA): 120 nM
Quantified Difference	1.2-fold lower EC50 (higher potency)
Conditions	PPARα transactivation assay; in vitro functional assay

Why This Matters

Lower EC50 translates to reduced compound quantity required to achieve equivalent receptor activation, enabling more efficient experimental designs and potential formulation advantages in preclinical development.

• [1] Moreno-Santos I, Pavón FJ, Romero-Cuevas M, et al. Computational and biological evaluation of N-octadecyl-N'-propylsulfamide, a selective PPARα agonist structurally related to N-acylethanolamines. PLoS One. 2014;9(3):e92195. View Source

Maintained In Vivo Metabolic Efficacy: Anorectic and Hypolipidemic Activity Comparable to OEA

In vivo studies in rats demonstrated that N-octadecyl-N'-propylsulfamide (CC7) and OEA exhibited comparable anorectic and antiobesity activity, with both compounds inducing significant reductions in food intake, body weight gain, lipopenia, and hepatic fat content [1]. At a dose of 10 mg/kg administered intraperitoneally, CC7 suppressed food intake and reduced body weight gain in rats . Additionally, at 1 mg/kg, CC7 induced satiety and decreased food intake, body weight, and plasma triglyceride concentrations in both freely feeding Wistar rats and obese Zucker (fa/fa) rats . Both CC7 and OEA induced the mRNA expression of CPT1a in HepG2 cells through PPARα, with induction abrogated by PPARα-specific siRNA [1].

Metabolic equivalence

Head-to-head

Comparable reduction in food intake, body weight, hepatic fat

Maintained metabolic outcomes across rat models

Wistar and Zucker rat models

Evidence Dimension	In vivo metabolic effects (feeding, lipopenia, hepatic fat)
Target Compound Data	10 mg/kg i.p.: suppressed food intake, reduced body weight gain; 1 mg/kg: induced satiety, decreased plasma triglycerides
Comparator Or Baseline	OEA: comparable anorectic and antiobesity activity
Quantified Difference	No statistically significant difference in metabolic outcomes between CC7 and OEA
Conditions	In vivo rat models; freely feeding Wistar rats and obese Zucker (fa/fa) rats; HepG2 cell CPT1a mRNA expression assays

Why This Matters

Confirms that the sulfamide modification preserves the full metabolic efficacy profile of the endogenous ligand while conferring enhanced chemical stability, enabling researchers to study PPARα-mediated metabolic pathways with a more stable tool compound.

• [1] Moreno-Santos I, Pavón FJ, Romero-Cuevas M, et al. Computational and biological evaluation of N-octadecyl-N'-propylsulfamide, a selective PPARα agonist structurally related to N-acylethanolamines. PLoS One. 2014;9(3):e92195. View Source

Dissociated Pharmacological Profile: Absence of Visceral Analgesic Activity Distinguishes CC7 from OEA

A critical differentiation between N-octadecyl-N'-propylsulfamide (CC7) and OEA was observed in visceral pain assays: OEA produced significant visceral analgesia, whereas CC7 demonstrated no detectable analgesic effects [1]. This functional dissociation occurred despite both compounds exhibiting similar PPARα-mediated transcriptional activation and metabolic efficacy [1]. The finding indicates that the sulfamide modification in CC7 restricts pharmacological activity to PPARα-mediated pathways (lipid metabolism, feeding behavior) while eliminating off-target effects that contribute to OEA's analgesic properties, which may involve alternative targets beyond PPARα [2].

Visceral analgesia

Head-to-head

CC7: no effect
OEA: significant analgesia

Enables PPARα-specific pathway interrogation

Rat visceral pain model

Evidence Dimension	Visceral analgesic activity
Target Compound Data	No effect (no visceral analgesia)
Comparator Or Baseline	OEA: produced visceral analgesia
Quantified Difference	Qualitative difference (present in OEA, absent in CC7)
Conditions	In vivo rat visceral pain model

Why This Matters

This dissociation enables cleaner interrogation of PPARα-specific pathways without confounding analgesic effects, making CC7 a more selective pharmacological tool for metabolic studies where pain modulation would introduce experimental variability.

• [1] Moreno-Santos I, Pavón FJ, Romero-Cuevas M, et al. Computational and biological evaluation of N-octadecyl-N'-propylsulfamide, a selective PPARα agonist structurally related to N-acylethanolamines. PLoS One. 2014;9(3):e92195. View Source
• [2] Cano C, Pavón FJ, Serrano A, et al. Novel sulfamide analogs of oleoylethanolamide showing in vivo satiety inducing actions and PPARalpha activation. J Med Chem. 2007;50(2):389-393. View Source

In Vivo Neuroprotective Efficacy: Octadecylpropyl Sulfamide Reduces Neurodegeneration in Hypoxia-Ischemia Model

In an adult mouse model of hypoxia-ischemia (HI), octadecylpropyl sulfamide (SUL, identical to CC7) demonstrated quantifiable neuroprotective effects. SUL treatment reversed memory and motor deficits induced by HI, decreased overexpression of microglia and astrocytes, and reduced neurodegeneration [1]. Notably, SUL was described as 'the most potent and stable compound from these new sulfamide derivatives of OEA' [2]. The study further revealed that SUL modulated Cnr1 and Cnr2 gene expression in both sham and HI mice, while Ppara and Faah expression was regulated specifically in HI mice [1]. This represents a distinct application domain beyond the compound's established metabolic pharmacology.

HI neuroprotection

Reported

Reversed memory/motor deficits, reduced microgliosis/astrocytosis

Reported neuroprotection model response

Adult mouse HI model; gene expression modulation

Evidence Dimension	Neuroprotection in hypoxia-ischemia model
Target Compound Data	Reversed memory and motor deficits; decreased microglia/astrocyte overexpression; reduced neurodegeneration
Comparator Or Baseline	Class-level comparison: most potent and stable among sulfamide derivatives of OEA tested in the series
Quantified Difference	Qualitative improvement in multiple behavioral and cellular endpoints
Conditions	Adult mouse model of hypoxia-ischemia; behavioral, cellular, and molecular assessments

Why This Matters

Expands the research utility of N-octadecyl-N'-propylsulfamide into neuroprotection and cognitive restoration studies, providing a differentiated application that other sulfamide analogs in the series may not support with equivalent potency.

• [1] Kossatz E, Silva-Peña D, Suárez J, et al. Octadecylpropyl sulfamide reduces neurodegeneration and restores the memory deficits induced by hypoxia-ischemia in mice. Front Pharmacol. 2018;9:376. View Source
• [2] Scite.ai. Citation context for octadecylpropyl sulfamide neuroprotection study. View Source

High-Value Research Application Scenarios for N-Octadecyl-N'-propylsulfamide Based on Validated Differential Evidence

PPARα-Mediated Metabolic Pathway Studies Requiring a Stable, Potent Tool Compound

For researchers investigating PPARα-dependent regulation of lipid metabolism, feeding behavior, or hepatic fat accumulation, N-octadecyl-N'-propylsulfamide (CC7) provides a chemically stable sulfamide-based alternative to the endogenous ligand OEA. The compound offers enhanced in vitro potency (EC50 100 nM vs. 120 nM for OEA) while maintaining equivalent in vivo metabolic efficacy, including suppression of food intake, reduction of body weight gain, and decreases in hepatic fat content [1]. The improved synthetic accessibility via triphenylphosphine ditriflate-mediated activation of sulfamic acid salts further supports its utility as a research reagent [2].

Functional Selectivity Studies Disambiguating PPARα-Mediated Effects from Alternative Signaling Pathways

CC7's unique pharmacological profile—robust metabolic effects without visceral analgesic activity—makes it an ideal tool for dissecting PPARα-specific pathways from off-target actions. The compound's inability to produce visceral analgesia, in contrast to OEA's significant analgesic effects, enables cleaner experimental designs where confounding pain modulation would otherwise complicate data interpretation [1]. This functional dissociation has been explicitly validated through head-to-head comparison and is supported by molecular docking analyses showing similar PPARα ligand-binding domain interactions between CC7 and OEA [2].

Neuroprotection and Cognitive Restoration Research in Hypoxia-Ischemia Models

Octadecylpropyl sulfamide (SUL/CC7) has demonstrated quantifiable neuroprotective effects in an adult mouse model of hypoxia-ischemia, reversing memory and motor deficits, decreasing microglial and astrocytic overexpression, and reducing neurodegeneration [1]. The compound modulates Cnr1, Cnr2, Ppara, and Faah gene expression in the context of HI-induced injury [1]. As the most potent and stable compound among the sulfamide derivatives of OEA evaluated in this series [2], CC7 represents a promising lead structure for neuroprotection studies, offering a differentiated application that extends beyond the metabolic research focus of most PPARα agonists.

Unsymmetric Sulfamide Synthesis and Methodology Development

N-Octadecyl-N'-propylsulfamide serves as a benchmark substrate in synthetic methodology development for unsymmetrical dialkyl sulfamides. The compound's preparation via triphenylphosphine ditriflate activation of sulfamic acid salts, followed by trapping with nucleophilic amines, represents an efficient route that improves access to this feeding suppressant compared to traditional methods involving sulfuryl chloride or sulfuryldiimidazole intermediates [1]. This synthetic strategy is robust across a range of solvents and minimizes byproduct formation, making the compound a relevant target for validating new sulfamide synthetic protocols [1].

Application

Selection Property

Validation Focus

PPARα pathway metabolic studies

Selective PPARα activation

In vivo metabolic endpoint validation

PPARα-specific pathway dissection

Functional selectivity (no off-target analgesia)

Visceral pain assay control

Hypoxia-ischemia neuroprotection research

Neuroprotection model response

Behavioral and cellular endpoint review

Sulfamide synthetic methodology

Unsymmetrical dialkyl sulfamide scaffold

Synthetic yield and purity optimization

• [1] Moreno-Santos I, Pavón FJ, Romero-Cuevas M, et al. Computational and biological evaluation of N-octadecyl-N'-propylsulfamide, a selective PPARα agonist structurally related to N-acylethanolamines. PLoS One. 2014;9(3):e92195. View Source
• [2] Alabi P, Roizen JL, et al. Efficient synthesis of unsymmetrical sulfamides from sulfamic acid salts by activation with triphenylphosphine ditriflate. Tetrahedron. 2019;75(24):3186-3194. View Source
• [3] Kossatz E, Silva-Peña D, Suárez J, et al. Octadecylpropyl sulfamide reduces neurodegeneration and restores the memory deficits induced by hypoxia-ischemia in mice. Front Pharmacol. 2018;9:376. View Source
• [4] Cano C, Pavón FJ, Serrano A, et al. Novel sulfamide analogs of oleoylethanolamide showing in vivo satiety inducing actions and PPARalpha activation. J Med Chem. 2007;50(2):389-393. View Source